Cas no 1448056-96-9 (N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448056-96-9
• MF: C₁₉H₂₈N₄O₂S
• MW: 376.516222953796
• CID: 5863703
• PubChem ID: 47959578
• Update Time: 2025-10-23

N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[(1-BENZYLPIPERIDIN-4-YL)METHYL]-1,3,5-TRIMETHYLPYRAZOLE-4-SULFONAMIDE
• AKOS024558852
• N-((1-benzylpiperidin-4-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• 1448056-96-9
• N-[(1-benzylpiperidin-4-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6436-0137

• Inchi： 1S/C19H28N4O2S/c1-15-19(16(2)22(3)21-15)26(24,25)20-13-17-9-11-23(12-10-17)14-18-7-5-4-6-8-18/h4-8,17,20H,9-14H2,1-3H3
• InChI Key： IIXMLAFLMMUBFW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 376.19329732g/mol
• Monoisotopic Mass: 376.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Research Brief on N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS: 1448056-96-9)

The compound N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS: 1448056-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this sulfonamide derivative as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The compound's unique chemical structure, featuring a benzylpiperidine moiety linked to a trimethylpyrazole-sulfonamide group, confers selective binding affinity to target proteins, making it a promising candidate for drug development.

In vitro and in vivo experiments conducted in 2023 demonstrated that N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide exhibits significant inhibitory effects on key inflammatory markers, such as COX-2 and TNF-α, at nanomolar concentrations. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, structural-activity relationship (SAR) studies have revealed that modifications to the benzylpiperidine moiety can enhance the compound's blood-brain barrier permeability, opening new avenues for its application in neurological disorders. Preliminary data from animal models of Alzheimer's disease show promising neuroprotective effects, though further validation is required.

The synthesis of this compound has been optimized in recent publications, with improved yields and purity through novel catalytic methods. Researchers have also developed stable crystalline forms (Forms I and II) with distinct physicochemical properties, addressing previous formulation challenges.

While the current research landscape is promising, several challenges remain, including the need for comprehensive toxicology studies and clinical trials to establish safety and efficacy profiles. The compound's patent status and commercial development pipeline are also areas requiring further investigation for potential commercialization.

This brief underscores the importance of continued research on N-(1-benzylpiperidin-4-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide, which represents a valuable scaffold for developing novel therapeutics across multiple disease areas. Future directions should focus on target validation, mechanism of action elucidation, and translational studies to bridge the gap between bench research and clinical application.